Cas no 76921-52-3 (4-hexylbicyclo[2.2.2]octan-1-ol)

4-hexylbicyclo[2.2.2]octan-1-ol structure
76921-52-3 structure
Product Name:4-hexylbicyclo[2.2.2]octan-1-ol
CAS No:76921-52-3
MF:C14H26O
MW:210.355644702911
CID:537022
PubChem ID:12617775
Update Time:2025-07-31

4-hexylbicyclo[2.2.2]octan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octan-1-ol, 4-hexyl-
    • 1-hexylbicyclo[2.2.2]octan-4-ol
    • 4-hexylbicyclo[2.2.2]octan-1-ol
    • SCHEMBL3377208
    • 76921-52-3
    • D76038
    • CS-0099863
    • DTXSID60504514
    • Inchi： 1S/C14H26O/c1-2-3-4-5-6-13-7-10-14(15,11-8-13)12-9-13/h15H,2-12H2,1H3
    • InChI Key： IZJPVBPBLYGAFI-UHFFFAOYSA-N
    • SMILES： OC12CCC(CCCCCC)(CC1)CC2

Computed Properties

  • Exact Mass: 210.198365449g/mol
  • Monoisotopic Mass: 210.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

4-hexylbicyclo[2.2.2]octan-1-ol Pricemore >>

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4-hexylbicyclo[2.2.2]octan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76921-52-3)4-hexylbicyclo[2.2.2]octan-1-ol
Order Number:A1090731
Stock Status:in Stock
Quantity:1.0g/500.0mg/250.0mg/100.0mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:02
Price ($):827.0/552.0/331.0/248.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:76921-52-3)4-hexylbicyclo[2.2.2]octan-1-ol
A1090731
Purity:99%/99%/99%/99%
Quantity:1.0g/500.0mg/250.0mg/100.0mg
Price ($):827.0/552.0/331.0/248.0
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